Cas no 1803442-00-3 (3-(Aminomethyl)-2,4-dimethoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2,4-dimethoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1803442-00-3
• MF: C₉H₁₁F₃N₂O₃
• MW: 252.190452814102
• CID: 4931089
• Update Time: 2025-05-20

3-(Aminomethyl)-2,4-dimethoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2,4-dimethoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O3/c1-15-7-5(3-13)8(16-2)14-4-6(7)17-9(10,11)12/h4H,3,13H2,1-2H3
• InChI Key： MNWJNLUDGHXOEN-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(CN)=C1OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 66.6

Additional information on 3-(Aminomethyl)-2,4-dimethoxy-5-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-(Aminomethyl)-2,4-dimethoxy-5-(trifluoromethoxy)pyridine (CAS: 1803442-00-3)

3-(Aminomethyl)-2,4-dimethoxy-5-(trifluoromethoxy)pyridine (CAS: 1803442-00-3) is a structurally unique pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's distinct chemical structure, featuring a trifluoromethoxy group and an aminomethyl substituent, makes it a promising candidate for modulating biological targets. Recent research has focused on optimizing its synthetic pathways to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, scalable synthesis route for 3-(Aminomethyl)-2,4-dimethoxy-5-(trifluoromethoxy)pyridine, which significantly reduced the use of hazardous reagents and improved overall efficiency. This advancement is expected to facilitate further pharmacological evaluations and industrial applications.

In addition to its synthetic improvements, the pharmacological profile of 3-(Aminomethyl)-2,4-dimethoxy-5-(trifluoromethoxy)pyridine has been investigated in several preclinical studies. Preliminary data suggest that this compound exhibits selective binding affinity for certain neurotransmitter receptors, particularly those involved in neurological disorders such as Parkinson's disease and depression. A recent in vitro study demonstrated its potential as a modulator of dopamine receptors, with promising results in cell-based assays. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.

Another area of interest is the compound's potential application in the development of antimicrobial agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. These findings open new avenues for the development of next-generation antimicrobial therapies.

Despite these promising developments, challenges remain in the clinical translation of 3-(Aminomethyl)-2,4-dimethoxy-5-(trifluoromethoxy)pyridine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is also exploring the compound's potential as a scaffold for the design of derivatives with enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-(Aminomethyl)-2,4-dimethoxy-5-(trifluoromethoxy)pyridine (CAS: 1803442-00-3) represents a versatile and promising compound in the field of chemical biology and drug discovery. Recent advancements in its synthesis and pharmacological evaluation have laid the groundwork for future research and development. As studies continue to uncover its potential applications, this compound may play a pivotal role in addressing unmet medical needs, particularly in neurology and infectious diseases.